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Compound of Interest

Compound Name: Cinchonain IIb

Cat. No.: B8257684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cinchonain IIb is a naturally occurring flavonolignan, a class of polyphenolic compounds

characterized by a flavonoid and a lignan moiety. This complex molecule, found in select

medicinal plants, has garnered interest within the scientific community for its potential biological

activities. This technical guide provides a comprehensive overview of the chemical structure of

Cinchonain IIb, alongside available data on its properties and biological effects.

Chemical Identity and Properties
Cinchonain IIb possesses a complex polycyclic structure. Its systematic IUPAC name is

(2R,3R,4S,10S)-2,10-bis(3,4-dihydroxyphenyl)-4-[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-

trihydroxy-3,4-dihydro-2H-chromen-8-yl]-3,5-dihydroxy-3,4,9,10-tetrahydro-2H-pyrano[2,3-

h]chromen-8-one. The key quantitative and identifying information for Cinchonain IIb is

summarized in the table below.
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Property Data Reference

Molecular Formula C₃₉H₃₂O₁₅ [1]

Molecular Weight 740.66 g/mol [1]

CAS Number 85022-68-0 [1]

IUPAC Name

(2R,3R,4S,10S)-2,10-bis(3,4-

dihydroxyphenyl)-4-[(2R,3R)-2-

(3,4-dihydroxyphenyl)-3,5,7-

trihydroxy-3,4-dihydro-2H-

chromen-8-yl]-3,5-dihydroxy-

3,4,9,10-tetrahydro-2H-

pyrano[2,3-h]chromen-8-one

[1]

SMILES Notation

C1C(C(OC2=C1C(=CC(=C2C

3C(C(OC4=C5C(CC(=O)OC5=

CC(=C34)O)C6=CC(=C(C=C6)

O)O)C7=CC(=C(C=C7)O)O)O)

O)O)C8=CC(=C(C=C8)O)O)O

[1]

Appearance Brown powder

Purity 90.0%

Natural Sources and Isolation
Cinchonain IIb is a constituent of the bark of medicinal plants such as Trichilia catigua and

Anemopaegma mirandum, both of which are sometimes referred to as Catuaba.

Experimental Protocol: General Method for the Isolation
of Cinchonain IIa and IIb from Anemopaegma mirandum
While a detailed protocol for the isolation of pure Cinchonain IIb is not readily available, a

published study outlines the fractionation of an extract from Anemopaegma mirandum that

yielded a mixture of Cinchonain IIa and IIb. The general methodology is as follows:

Extraction: The plant material (e.g., dried bark) is subjected to solvent extraction, typically

with a solvent of intermediate polarity such as ethyl acetate, to obtain a crude extract.
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Chromatographic Separation: The crude extract is then fractionated using silica gel column

chromatography.

Fraction Collection: A series of solvents with increasing polarity are used to elute the

compounds from the column. Fractions are collected sequentially.

Isolation of Cinchonain IIa/IIb Mixture: In the cited study, a specific fraction, denoted as Fr5-

1, was found to contain a mixture of Cinchonain IIa and IIb. Further purification steps, such

as preparative high-performance liquid chromatography (HPLC), would be necessary to

separate and isolate pure Cinchonain IIb.
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General Workflow for Cinchonain Isolation
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Caption: Generalized workflow for the isolation of Cinchonain IIb.
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Biological Activity
Research suggests that a mixture of Cinchonain IIa and IIb possesses significant

cytoprotective and antioxidant properties.

Cytoprotective Effects
In a study utilizing a three-dimensional cultured human skin model, a fraction containing

Cinchonain IIa and IIb from Anemopaegma mirandum demonstrated protective effects against

hydroperoxide-induced cytotoxicity. The key findings from this research indicated that the

Cinchonain mixture was a primary active component in:

Preventing the reduction of cell viability.

Inhibiting the release of the inflammatory mediator β-hexosaminidase.

Suppressing the release of cytokines Interleukin-2 (IL-2) and Interleukin-4 (IL-4).

Furthermore, extracts of Anemopaegma mirandum, which contain cinchonains, have been

shown to exhibit cytoprotective effects against rotenone-induced apoptosis in human

neuroblastoma SH-SY5Y cells, suggesting a potential for neuroprotective activity.
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Conceptual Pathway of Cinchonain IIb Biological Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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